Cas no 121324-47-8 (Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI))

Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI) structure
121324-47-8 structure
Product Name:Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI)
CAS No:121324-47-8
MF:C16H18N4O2
MW:298.339723110199
CID:233062
PubChem ID:147654
Update Time:2025-04-19

Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI)
    • benzenecarboximidamide, 4,4'-[1,2-ethanediylbis(oxy)]bis-
    • 4-[2-(4-carbamimidoylphenoxy)ethoxy]benzenecarboximidamide
    • 4,4'-(1,2-Ethanediylbis(oxy))bis-benzenecarboximidamide
    • BDBM50368097
    • DTXSID40153226
    • CHEMBL1204158
    • CHEMBL22843
    • 4-[2-(4-carbamimidoylphenoxy)ethoxy]benzamidine
    • 1,2-Di(4-amidinophenoxy)ethane
    • 121324-47-8
    • Inchi: 1S/C16H18N4O2/c17-15(18)11-1-5-13(6-2-11)21-9-10-22-14-7-3-12(4-8-14)16(19)20/h1-8H,9-10H2,(H3,17,18)(H3,19,20)
    • InChI Key: PWLGDGGFMJVYHP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=N)N)=CC=1)CCOC1C=CC(C(=N)N)=CC=1

Computed Properties

  • Exact Mass: 298.14314
  • Monoisotopic Mass: 298.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 118.2
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